![molecular formula C25H23N5O3 B2931992 N-(2-(1H-indol-3-yl)ethyl)-5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide CAS No. 921536-06-3](/img/structure/B2931992.png)
N-(2-(1H-indol-3-yl)ethyl)-5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1H-indol-3-yl)ethyl)-5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antiviral Activity
Compounds related to the specified chemical structure have been synthesized and evaluated for their antiviral activities. For example, the synthesis of 4-substituted 7-(ethoxymethyl)- and 7-[(2-methoxyethoxy)methyl]pyrrolo[2,3-d]-pyrimidine derivatives has been explored, focusing on their activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1). These studies have contributed to understanding the structural requirements for antiviral efficacy, revealing that modifications at certain positions on the pyrrolo[2,3-d]pyrimidine skeleton can significantly impact antiviral activity (Renau et al., 1996).
Anti-Inflammatory and Analgesic Agents
Further research into the derivatives of related structures has demonstrated their potential as anti-inflammatory and analgesic agents. Novel heterocyclic compounds derived from visnaginone and khellinone have shown promising COX-1/COX-2 inhibitory activities, along with significant analgesic and anti-inflammatory effects. These findings indicate the potential therapeutic applications of such compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).
Anticancer and Antimicrobial Activity
The synthesis of indole-pyrimidine hybrids has been explored for their anticancer and antimicrobial activities. Certain derivatives have shown more than 70% growth inhibition against cancer cell lines, such as HeLa, HepG2, and MCF-7, highlighting the significance of substituent groups on the pyrimidine ring for anti-proliferative activity. Additionally, these compounds have displayed potent antimicrobial activity, underscoring their potential in developing new therapeutic agents for cancer and infectious diseases (Gokhale et al., 2017).
properties
IUPAC Name |
N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-(4-methylphenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O3/c1-15-7-9-17(10-8-15)30-24(32)22-21(28-25(30)33)19(14-29(22)2)23(31)26-12-11-16-13-27-20-6-4-3-5-18(16)20/h3-10,13-14,27H,11-12H2,1-2H3,(H,26,31)(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMBZXEDVDADHRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)NCCC4=CNC5=CC=CC=C54)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.